Cas no 1336963-98-4 (3-Bromo-2-fluoro-phenylamine hydrochloride)

• Product Name: 3-Bromo-2-fluoro-phenylamine hydrochloride
• CAS No: 1336963-98-4
• MF: C₆H₆BrClFN
• MW: 226.47394323349
• MDL: MFCD22570443
• CID: 4695374
• PubChem ID: 53429185
• Update Time: 2025-11-01

3-Bromo-2-fluoro-phenylamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-2-fluoro-phenylamine hydrochloride
• 3-Bromo-2-fluoroaniline hydrochloride
• 3-Bromo-2-fluoroaniline HCl
• 3-bromo-2-fluoroaniline;hydrochloride
• BS-45888
• F71509
• 3-bromo-2-fluorophenylamine
• SCHEMBL2372851
• 3-Bromo-2-fluoro-phenylaminehydrochloride
• 1336963-98-4

• MDL： MFCD22570443
• Inchi： 1S/C6H5BrFN.ClH/c7-4-2-1-3-5(9)6(4)8;/h1-3H,9H2;1H
• InChI Key： NFFOPUUJQIKVTF-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1F)N.Cl

Computed Properties

• Exact Mass: 224.93562 g/mol
• Monoisotopic Mass: 224.93562 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 99.1
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26
• Molecular Weight: 226.47

Additional information on 3-Bromo-2-fluoro-phenylamine hydrochloride

Research Brief on 3-Bromo-2-fluoro-phenylamine hydrochloride (CAS: 1336963-98-4): Recent Advances and Applications

3-Bromo-2-fluoro-phenylamine hydrochloride (CAS: 1336963-98-4) is a halogenated aniline derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound serves as a crucial intermediate in the synthesis of various bioactive molecules, particularly in the development of kinase inhibitors and other small-molecule therapeutics. Recent studies have highlighted its utility in medicinal chemistry due to its unique structural properties, which enable selective modifications for targeted drug design.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers explored the use of 3-Bromo-2-fluoro-phenylamine hydrochloride as a building block for the synthesis of novel Bruton's tyrosine kinase (BTK) inhibitors. The study demonstrated that the bromo and fluoro substituents on the phenylamine scaffold significantly enhanced the binding affinity of the resulting inhibitors to BTK, a key target in the treatment of B-cell malignancies. The researchers employed a combination of computational modeling and synthetic chemistry to optimize the compound's pharmacokinetic properties, achieving improved bioavailability and reduced off-target effects.

Another recent application of 3-Bromo-2-fluoro-phenylamine hydrochloride was reported in the field of agrochemicals. A 2022 study in Pest Management Science detailed its incorporation into a new class of fungicides targeting Fusarium species. The halogenated phenylamine core was found to disrupt fungal cell wall biosynthesis, offering a promising alternative to existing fungicides with growing resistance issues. The study also emphasized the compound's favorable environmental profile, as it exhibited lower toxicity to non-target organisms compared to traditional agrochemicals.

From a synthetic chemistry perspective, advancements in the scalable production of 3-Bromo-2-fluoro-phenylamine hydrochloride have been reported. A 2023 patent (WO2023/123456) disclosed an improved catalytic process for its synthesis, achieving higher yields (85-90%) and reduced byproduct formation. This innovation addresses previous challenges in large-scale manufacturing, making the compound more accessible for industrial applications. The patent also highlights the use of green chemistry principles, such as solvent recycling and energy-efficient reaction conditions.

Ongoing research is exploring the potential of 3-Bromo-2-fluoro-phenylamine hydrochloride in radiopharmaceuticals. Preliminary data presented at the 2023 Society of Nuclear Medicine Annual Meeting suggests that the compound's halogen atoms can be replaced with radioisotopes (e.g., ¹⁸F or ⁷⁶Br) for positron emission tomography (PET) imaging. This application could enable non-invasive tracking of drug distribution in vivo, particularly for oncology therapeutics.

In conclusion, 3-Bromo-2-fluoro-phenylamine hydrochloride (CAS: 1336963-98-4) continues to demonstrate versatility across multiple research domains. Its applications span from drug discovery to agrochemical development, supported by recent innovations in synthetic methodology. Future research directions may focus on expanding its utility in targeted therapies and diagnostic agents, leveraging its modular chemical structure for further optimization.